Cas no 1188281-99-3 (2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-)
1188281-99-3 structure
Product Name:2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-
CAS No:1188281-99-3
MF:C20H34O4
MW:338.481566905975
CID:97700
PubChem ID:44606934
Update Time:2025-04-18
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Chemical and Physical Properties
Names and Identifiers
-
- 2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-
- 7-Hydroxydarutigenol
- (3α,5β,7β,9β,10α,13α,15R)-Pimar-8(14)-ene-3,7,15,16-tetrol
- 2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,...
- 2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7
- 21'-oxo-vobtusine
- [ "" ]
- 1188281-99-3
- FS-10203
- AKOS032962185
- (2R,4AR,4BS,7S,9S,10AS)-7-[(1R)-1,2-DIHYDROXYETHYL]-1,1,4A,7-TETRAMETHYL-3,4,4B,5,6,9,10,10A-OCTAHYDRO-2H-PHENANTHRENE-2,9-DIOL
- DTXSID501101878
- (2R,4aR,4bS,7S,9S,10aS)-7-[(1R)-1,2-Dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2,9-phenanthrenediol
- 7-Hydroxydarutigel
-
- Inchi: 1S/C20H34O4/c1-18(2)15-9-14(22)12-10-19(3,17(24)11-21)7-5-13(12)20(15,4)8-6-16(18)23/h10,13-17,21-24H,5-9,11H2,1-4H3/t13-,14+,15-,16-,17+,19+,20+/m1/s1
- InChI Key: BIPACBIPISLDRK-IFWNTPBBSA-N
- SMILES: O[C@@H]1CC[C@@]2(C)[C@@H]3CC[C@](C)([C@H](CO)O)C=C3[C@H](C[C@@H]2C1(C)C)O
Computed Properties
- Exact Mass: 338.24600
- Monoisotopic Mass: 338.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9A^2
- XLogP3: 1.9
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 514.3±50.0 °C at 760 mmHg
- Flash Point: 232.3±24.7 °C
- PSA: 80.92000
- LogP: 2.25030
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3236-1 mg |
7-Hydroxydarutigenol |
1188281-99-3 | 1mg |
¥2835.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H17700-5mg |
(3α,5β,7β,9β,10α,13α,15R)-Pimar-8(14)-ene-3,7,15,16-tetrol |
1188281-99-3 | ,HPLC≥98% | 5mg |
¥5600.0 | 2023-09-07 | |
| Cooke Chemical | M3109535-5mg |
7β-Hydroxydarutigenol |
1188281-99-3 | 98% | 5mg |
RMB 2660.00 | 2025-02-21 | |
| TargetMol Chemicals | TN3236-5mg |
7-Hydroxydarutigenol |
1188281-99-3 | 5mg |
¥ 13800 | 2024-07-20 | ||
| TargetMol Chemicals | TN3236-5 mg |
7-Hydroxydarutigenol |
1188281-99-3 | 98% | 5mg |
¥ 13,800 | 2023-07-11 | |
| TargetMol Chemicals | TN3236-1 mL * 10 mM (in DMSO) |
7-Hydroxydarutigenol |
1188281-99-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 16980 | 2023-09-15 | |
| A2B Chem LLC | AE17451-1mg |
7-Hydroxydarutigel |
1188281-99-3 | 1mg |
$699.00 | 2024-04-20 | ||
| A2B Chem LLC | AE17451-5mg |
7-Hydroxydarutigel |
1188281-99-3 | ≥95% | 5mg |
$1110.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3236-1 ml * 10 mm |
7-Hydroxydarutigenol |
1188281-99-3 | 1 ml * 10 mm |
¥ 16980 | 2024-07-20 |
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
1188281-99-3 (2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-) Related Products
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